2,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
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Description
2,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide is a useful research compound. Its molecular formula is C21H24N2O5 and its molecular weight is 384.432. The purity is usually 95%.
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Scientific Research Applications
Chemical Modification and Biological Activity
- Lignin Model Studies : Research on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds has shown significant insights into the chemical mechanisms and potential applications of structurally related compounds in understanding lignin breakdown and application in biofuel production (T. Yokoyama, 2015).
Pharmacological Properties and Clinical Use
- Metoclopramide Review : A comprehensive review of Metoclopramide, a compound with a benzamide structure, offers insights into its pharmacological properties and clinical use in treating gastrointestinal disorders. This suggests a potential research interest in benzamide derivatives for therapeutic applications (R. Pinder et al., 2012).
Neuroprotective and Pharmacological Effects
- Osthole Research : Studies on Osthole, a natural product, demonstrate neuroprotective, osteogenic, and immunomodulatory activities, highlighting the potential of structurally related compounds in developing multitarget alternative medicines (Zhong-rong Zhang et al., 2015).
Environmental and Toxicological Studies
- NBOMe Hallucinogens : Exploration into the structure-activity relationships, behavioral pharmacology, and toxicity of NBOMe hallucinogens provides a cautionary tale on the psychoactive and potentially harmful effects of certain benzamide derivatives (A. Halberstadt, 2017).
DNA Interaction Studies
- Hoechst 33258 and Analogues : The review on Hoechst 33258, a DNA minor groove binder, and its analogues showcases the utility of certain benzimidazole derivatives in molecular biology, particularly in DNA staining and analysis, suggesting research applications of related compounds in biotechnological tools (U. Issar & R. Kakkar, 2013).
Properties
IUPAC Name |
2,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O5/c1-26-15-10-11-16(19(13-15)28-3)21(25)23(14-22-12-6-9-20(22)24)17-7-4-5-8-18(17)27-2/h4-5,7-8,10-11,13H,6,9,12,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFVDYIWQDZJZMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)N(CN2CCCC2=O)C3=CC=CC=C3OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.